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Compound of Interest

Compound Name: Polyglycerin-6

Cat. No.: B012677

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of
polyglycerin-6 (PG-6). It is designed to be a critical resource for researchers, scientists, and
professionals in drug development, offering detailed data, experimental protocols, and
conceptual visualizations to support research and formulation activities.

Polyglycerin-6 is a polyether polyol composed of six glycerol units, forming a versatile and
biocompatible polymer.[1] Its unique properties, including high hydrophilicity, numerous
hydroxyl groups for functionalization, and excellent biocompatibility, make it a valuable
excipient in pharmaceutical and cosmetic applications. This guide distinguishes between the
properties of the base polyglycerin-6 polymer and its commonly used fatty acid esters, which
function as non-ionic surfactants and emulsifiers.

Core Physicochemical Properties

The fundamental properties of polyglycerin-6 are summarized below. These values can be
influenced by the degree of polymerization and the presence of linear versus hyperbranched
structures.

Table 1: General Physicochemical Properties of
Polyglycerin-6
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Property Value Source(s)
Chemical Name Hexaglycerol [2]
CAS Number 36675-34-0 [1]
Molecular Formula C1sH38013 [1]
Molecular Weight 462.5 g/mol [1]

Colorless to light yellow,
Appearance . o [3]
viscous liquid

Density (at 20°C) 1.361 g/cm3 [2][4]
Boiling Point 711.9°C at 760 mmHg [4]
Flash Point 384.4°C [4]
Refractive Index 1.538 [4]
logP (n-octanol/water) -1.76 to -5.6 [2][4]
Water Solubility >1000 g/L [1]

Structural Impact on Physicochemical Properties:
Linear vs. Hyperbranched

Polyglycerin-6 can exist in different architectures, primarily linear and hyperbranched, which
significantly impact its physical and chemical behavior. Hyperbranched polyglycerol (HPG) has
a compact, globular structure with a high density of terminal hydroxyl groups, whereas linear
polyglycerin-6 has a simple, unbranched chain.[1][5]

Table 2: Comparison of Hyperbranched and Linear
Polyglycerin-6 Properties
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Hyperbranched Linear
Property . . Source(s)
Polyglycerin-6 Polyglycerin-6
Intrinsic Viscosity 4-7 mL.g—1 15-20 mL-g™t [1]
Water Solubility >400 mg/mL ~250 mg/mL [1]
Terminal OH Groups 18-22 per molecule 2 per molecule [1]

The lower intrinsic viscosity of hyperbranched structures is due to their globular shape and
reduced chain entanglement.[1] The significantly higher water solubility is attributed to the
numerous surface-exposed hydroxyl groups that readily form hydrogen bonds with water.[1]

Polyglycerin-6 Derivatives: Fatty Acid Esters

Polyglycerin-6 is often esterified with fatty acids to create non-ionic surfactants with a range of
Hydrophilic-Lipophilic Balance (HLB) values. These derivatives are widely used as emulsifiers
in formulations.

Derivative HLB Value Primary Function Source(s)

Polyglyceryl-6

~9 O/W Emulsifier [6]
Stearate
O/W Emulsifier,
Polyglyceryl-6 Laurate  14.5 [7]
Surfactant
Polyglyceryl-6 Oleate Not specified Emulsifier, Surfactant [8]
Polyglyceryl-6
yayeen ~3.0 W/O Emulsifier [9]

Polyricinoleate

Detailed Experimental Protocols

Accurate characterization of polyglycerin-6 is essential for its effective application. The
following sections detail the standard methodologies for determining its key physicochemical
properties.
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Molecular Weight and Polydispersity Determination

Method: Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

Principle: GPC/SEC separates molecules based on their hydrodynamic volume in solution.
Larger molecules elute first, followed by smaller molecules. This allows for the determination of
number-average molecular weight (Mn), weight-average molecular weight (Mw), and the
polydispersity index (PDI = Mw/Mn).[6]

Protocol:

o Sample Preparation: Dissolve the polyglycerin-6 sample completely in a suitable mobile
phase (e.g., tetrahydrofuran [THF] or an aqueous buffer). The solution must be filtered
through a microfilter (e.g., 0.45 pm) to remove any particulate matter.

 Instrumentation: Utilize a GPC/SEC system equipped with a refractive index (RI) detector.
For more comprehensive data, multi-detector systems including light scattering and
viscometer detectors can be used.[6]

o Column: Select a column set appropriate for the expected molecular weight range of the
polyglycerol.

» Calibration: Construct a calibration curve using polymer standards of known molecular
weights (e.g., polystyrene or polyethylene glycol standards).

e Analysis: Inject the prepared sample into the GPC/SEC system. The elution profile is
recorded by the detector.

o Data Processing: The molecular weight distribution is calculated by comparing the retention
time of the sample to the calibration curve.[10]

Sample Preparation GPC/SEC Analysis Data Processing
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Figure 1: Workflow for GPC/SEC analysis of Polyglycerin-6.

Viscosity Measurement

Method: Rotational or Differential Viscometry (e.g., ASTM D2196, ASTM D5225)

Principle: This method measures the resistance of the polyglycerin-6 solution to flow under a
defined shear rate. For polymers, solution viscosity is related to the average molecular size.

Protocol:

Solution Preparation: Prepare solutions of polyglycerin-6 at various known concentrations
in a suitable solvent (e.g., water).

 Instrumentation: Use a calibrated rotational viscometer with an appropriate spindle or a
differential viscometer.

o Temperature Control: Maintain a constant and recorded temperature throughout the
measurement, as viscosity is highly temperature-dependent.

o Measurement: Measure the torque required to rotate the spindle at a constant speed within
the sample. For differential viscometers, the pressure drop across a capillary is measured
relative to the pure solvent.

o Calculation: The instrument software typically calculates the dynamic viscosity in mPa:s. For
polymers, results can be expressed as specific, intrinsic, or relative viscosity.[11]

Solubility Determination
Method: Modified Shake-Flask Method

Principle: This method determines the saturation concentration of polyglycerin-6 in a given
solvent at a specific temperature.

Protocol:
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o Sample Addition: Add an excess amount of polyglycerin-6 to a known volume of the solvent
(e.g., water, ethanol) in a sealed flask.

o Equilibration: Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached. The process can be accelerated by a heating and
cooling cycle, where the sample is heated to increase dissolution and then cooled to the
target temperature to allow equilibration.

o Phase Separation: After equilibration, allow any undissolved solute to settle. Centrifugation
can be used to ensure clear separation of the saturated solution.

o Quantification: Carefully withdraw a known volume of the supernatant. Analyze the
concentration of dissolved polyglycerin-6 using a suitable analytical technique (e.g.,
gravimetric analysis after solvent evaporation, refractive index, or a specific chromatographic
method).

Hydrophilic-Lipophilic Balance (HLB) Value
Determination

Principle: The HLB value is an empirical scale that indicates the degree of hydrophilicity or
lipophilicity of a surfactant. For non-ionic surfactants like polyglyceryl esters, it can be
calculated or determined experimentally.

Experimental Method (Emulsion Stability):

o Prepare Emulsifier Blends: Prepare a series of blends of the test surfactant (e.g.,
polyglyceryl-6 stearate) with another surfactant of a known, different HLB value, creating a
range of intermediate HLB values.

o Formulate Emulsions: For each blend, prepare a standard oil-in-water (O/W) or water-in-oil
(W/O) emulsion with a specific oil phase.

» Observe Stability: Store the emulsions and observe their stability over time. Indicators of
instability include creaming, coalescence, and phase separation.

o Determine Optimal HLB: The HLB of the blend that produces the most stable emulsion
corresponds to the required HLB of the oil phase and is a good approximation of the test
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surfactant's HLB.

Calculation Method (Griffin's Method for Non-ionic Surfactants): The HLB value can be
calculated using the formula: HLB = 20 * (Mh / M) Where:

e Mh is the molecular mass of the hydrophilic portion of the molecule (the polyglycerin-6
head).

e Mis the total molecular mass of the molecule.[1]

Role in Drug Delivery Systems

Polyglycerin-6 and its derivatives are increasingly used in advanced drug delivery systems,
particularly for the formulation of nanoemulsions and nanopatrticles. Their biocompatibility and
ability to act as emulsifiers and stabilizers are key to these applications. Hyperbranched
polyglycerol (HPG) is especially noted for its potential to provide superior surface coating for
nanoparticles compared to PEG, offering longer blood circulation times and reduced liver
accumulation.[12]
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Figure 2: Role of Polyglycerin-6 esters in nanoemulsion-based drug delivery.

Conclusion

Polyglycerin-6 is a highly versatile polymer with a range of physicochemical properties that
can be tailored through control of its molecular architecture (linear vs. hyperbranched) and by
chemical modification, such as esterification. Its high water solubility, biocompatibility, and
functionalizability make it an excellent candidate for various applications in drug development,
from a simple humectant to a critical component in advanced nanocarrier systems. This guide
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provides the foundational data and methodologies necessary for scientists and researchers to
effectively characterize and utilize polyglycerin-6 and its derivatives in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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